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Compound of Interest

Compound Name: 6-fluoro-1H-benzimidazole-2-thiol

Cat. No.: B1306795 Get Quote

Essential Safety and Handling Guide for 6-
fluoro-1H-benzimidazole-2-thiol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-fluoro-1H-benzimidazole-2-
thiol. Adherence to these protocols is essential for ensuring personal safety and minimizing

environmental impact.

Chemical Profile:

Name: 6-fluoro-1H-benzimidazole-2-thiol

CAS Number: 583-42-6[1]

Molecular Formula: C₇H₅FN₂S[1][2]

Molecular Weight: 168.19 g/mol [1][2]

Hazard Summary: This compound is classified as toxic if swallowed, may cause an allergic skin

reaction, and may cause damage to organs through prolonged or repeated exposure.[3] It is

also harmful to aquatic life with long-lasting effects.[3]
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All personnel handling 6-fluoro-1H-benzimidazole-2-thiol must use the following personal

protective equipment.

Operation Required PPE

Weighing and Aliquoting (Solid)

- Nitrile gloves- Safety glasses with side shields

or chemical splash goggles- Lab coat- NIOSH-

approved respirator (e.g., N95 for dust)

Solution Preparation and Transfers
- Nitrile gloves- Chemical splash goggles- Lab

coat- Work in a certified chemical fume hood

Running Reactions

- Nitrile gloves- Chemical splash goggles and

face shield- Flame-resistant lab coat- Work in a

certified chemical fume hood

Work-up and Purification
- Nitrile gloves- Chemical splash goggles- Lab

coat- Work in a certified chemical fume hood

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

All work involving 6-fluoro-1H-benzimidazole-2-thiol, including weighing, preparing

solutions, and conducting reactions, must be performed in a properly functioning chemical

fume hood to minimize inhalation exposure.[3]

An eyewash station and safety shower must be readily accessible.

2. Weighing and Aliquoting:

Handle the solid compound in a fume hood to avoid generating dust.[3]

Use anti-static and spark-proof equipment where possible.[4]

Do not eat, drink, or smoke when using this product.[3][4][5]
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3. Solution Preparation and Reactions:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[3][4][6]

Store in a cool, dry, and well-ventilated place.[4][6]

4. Accidental Release Measures:

Small Spills: For small spills, trained personnel wearing appropriate PPE can use an inert

absorbent material to contain the spill.[7] The absorbent material should then be placed in a

sealed container for hazardous waste disposal.[7]

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

environmental health and safety department immediately.[7]

Avoid breathing dust and substance contact.[3]

5. First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[3]

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.[3]

If Inhaled: Move the person to fresh air. Call a physician.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Call an ophthalmologist.[3]

Disposal Plan: Waste Management Protocol
1. Waste Segregation and Collection:

Solid Waste: Place contaminated solid waste (e.g., filter paper, weighing boats) in a

designated, sealed, and clearly labeled hazardous waste container.[7][8]
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Liquid Waste: Collect all liquid waste containing 6-fluoro-1H-benzimidazole-2-thiol (e.g.,

reaction mixtures, solvent rinses) in a separate, sealed, and clearly labeled hazardous waste

container.[7][8] Do not mix with other waste streams unless compatibility is confirmed.[7]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" with the full

chemical name.[8]

2. Decontamination of Glassware:

Rinse contaminated glassware with a suitable organic solvent (e.g., ethanol, acetone) inside

a chemical fume hood. Collect the rinsate as hazardous liquid waste.[7]

Immerse the rinsed glassware in a freshly prepared 10% bleach solution for at least 24 hours

to oxidize the thiol group.[7]

After decontamination, wash the glassware with soap and water.

3. Disposal of Empty Containers:

Empty containers must be treated as hazardous waste unless properly decontaminated.[8]

Triple-rinse the container with a suitable solvent.[8] The rinsate must be collected as

hazardous waste.[8]

After triple-rinsing, puncture the container to prevent reuse and dispose of it according to

your institution's guidelines for non-hazardous waste, if permitted.[8]

4. Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health and

safety department in accordance with local, state, and federal regulations.[3][9]
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Caption: Workflow for handling 6-fluoro-1H-benzimidazole-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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